Cas no 66571-30-0 (1-(pyridin-4-yl)-1H-benzotriazole)

• Product Name: 1-(pyridin-4-yl)-1H-benzotriazole
• CAS No: 66571-30-0
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 964212
• PubChem ID: 291133
• Update Time: 2025-04-19

1-(pyridin-4-yl)-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-4-yl)-1H-benzotriazole
• 1-pyridin-4-ylbenzotriazole
• 1-(4-Pyridyl)-3,4-dihydro-9H-pyrido<3,4-b>indol
• 1-(4-Pyridyl)benzotriazole
• 1-[4]Pyridyl-1H-benzotriazol
• 1-[4]pyridyl-1H-benzotriazole
• 1-pyridin-4-yl-1H-benzotriazole
• 3H-Pyrido(3,4-b)indole,4,9-dihydro-1-(4-pyridinyl)
• 4-(1-Benzotriazol-1,2,3)-pyridin
• 4,9-Dihydro-1-(4-pyridinyl)-3H-pyrido(3,4-b)indole
• DTXSID50985171
• SMR001821332
• CHEMBL2144949
• 1-(4-pyridinyl)-1H-1,2,3-benzotriazole
• AE-641/30607008
• NSC155703
• MLS003106427
• NSC-155703
• 1-(Pyridin-4-yl)-1H-benzo[d][1,2,3]triazole
• SCHEMBL19848168
• 66571-30-0

• Inchi： 1S/C11H8N4/c1-2-4-11-10(3-1)13-14-15(11)9-5-7-12-8-6-9/h1-8H
• InChI Key： VYPSCVFMEKLKGG-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 196.07500
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.60000
• LogP: 1.81550